
Safeguarding Your Research: Proper Disposal of
Fmoc-D-Asp(OAll)-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-d-asp(oall)-oh

Cat. No.: B557736 Get Quote

A comprehensive guide for laboratory professionals on the safe handling and disposal of

Fmoc-D-Asp(OAll)-OH, ensuring a secure research environment and regulatory compliance.

This document provides essential safety and logistical information for the proper disposal of

Fmoc-D-Asp(OAll)-OH, a key reagent in peptide synthesis. Adherence to these procedures is

critical for minimizing environmental impact and ensuring the personal safety of laboratory

personnel.

Key Chemical and Safety Data
Understanding the properties of Fmoc-D-Asp(OAll)-OH is the first step toward safe handling

and disposal. The following table summarizes its key characteristics.
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Property Value

CAS Number 177609-12-0[1][2][3]

Molecular Formula C22H21NO6[1][2][3][4]

Molecular Weight 395.41 g/mol [2][4]

Appearance Solid[4]

Storage Temperature 2-8°C

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[4]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure all necessary personal protective equipment

(PPE) is worn to prevent exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat is mandatory to protect against skin contact.

Respiratory Protection: In case of dust generation, a dust respirator or a self-contained

breathing apparatus should be used.[1]

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risks.[1]

In Case of Exposure:
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Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Step-by-Step Disposal Procedure
The proper disposal of Fmoc-D-Asp(OAll)-OH and its contaminated materials is crucial. Under

no circumstances should this chemical be disposed of down the drain or in regular waste

streams.

Segregate Waste: Keep Fmoc-D-Asp(OAll)-OH waste separate from other chemical waste

streams to prevent potentially hazardous reactions.

Solid Waste Collection:

Carefully collect unreacted Fmoc-D-Asp(OAll)-OH powder and any contaminated

disposable items (e.g., weighing paper, pipette tips, gloves) into a designated, chemically

resistant container with a secure lid.

Liquid Waste Collection:

Solutions containing Fmoc-D-Asp(OAll)-OH should be collected in a separate, clearly

labeled, and sealed container for liquid chemical waste.

Depending on the solvent used, this may need to be designated as halogenated or non-

halogenated waste.

Container Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name: "Fmoc-D-Asp(OAll)-OH".
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Indicate the approximate quantity and date of accumulation.

Temporary Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, pending pickup by your institution's environmental health and

safety (EHS) department.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's certified

chemical waste disposal program. Ensure compliance with all local, state, and federal

regulations.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Fmoc-D-
Asp(OAll)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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